Cas no 1016838-05-3 (2-(2-Methoxyethyl)sulfonylbenzoic acid)

• Product name: 2-(2-Methoxyethyl)sulfonylbenzoic acid
• CAS No: 1016838-05-3
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• MDL: MFCD09947378
• CID: 3047194
• PubChem ID: 24707811

2-(2-Methoxyethyl)sulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methoxyethyl)sulfonyl]benzoic acid
• benzoic acid, 2-[(2-methoxyethyl)sulfonyl]-
• 2-((2-Methoxyethyl)sulfonyl)benzoic acid
• AKOS000194134
• CS-0316750
• 1016838-05-3
• ALBB-009439
• STK505881
• VS-00614
• MFCD09947378
• 2-((2-Methoxyethyl)sulfonyl)benzoicacid
• 2-(2-methoxyethanesulfonyl)benzoic acid
• BBL000401
• 2-(2-methoxyethylsulfonyl)benzoic acid
• 2-(2-Methoxyethyl)sulfonylbenzoic acid

• MDL： MFCD09947378
• Inchi： 1S/C10H12O5S/c1-15-6-7-16(13,14)9-5-3-2-4-8(9)10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： OCCIVCMUKQTNKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1S(CCOC)(=O)=O

Computed Properties

• Exact Mass: 244.040545g/mol
• Monoisotopic Mass: 244.040545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.27g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 463.7±45.0 °C at 760 mmHg
• Flash Point: 234.2±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2-Methoxyethyl)sulfonylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(2-Methoxyethyl)sulfonylbenzoic acid

2-(2-Methoxyethyl)Sulfonylbenzoic Acid: A Comprehensive Overview

2-(2-Methoxyethyl)sulfonylbenzoic acid (CAS No. 1016838-05-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound belongs to the class of benzoic acids, which are widely studied for their diverse biological activities and chemical reactivity.

The molecular structure of 2-(2-methoxyethyl)sulfonylbenzoic acid consists of a benzoic acid moiety linked to a sulfonyl group, which is further substituted with a 2-methoxyethyl group. This specific arrangement imparts the compound with several notable characteristics, including enhanced solubility, stability, and reactivity. These properties make it an attractive candidate for a range of applications, from drug development to the synthesis of advanced materials.

In the realm of pharmaceutical research, 2-(2-methoxyethyl)sulfonylbenzoic acid has been explored for its potential therapeutic effects. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, preliminary in vitro experiments have shown that 2-(2-methoxyethyl)sulfonylbenzoic acid can induce apoptosis in cancer cells, suggesting its potential as a novel anticancer agent.

Beyond its biological applications, 2-(2-methoxyethyl)sulfonylbenzoic acid has also found utility in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of functional polymers and coatings. These materials can be tailored for specific applications, such as drug delivery systems, where the controlled release of active compounds is crucial. The ability to fine-tune the properties of these materials through chemical modification further enhances their versatility and applicability.

The synthesis of 2-(2-methoxyethyl)sulfonylbenzoic acid typically involves multi-step reactions, starting from readily available starting materials such as benzoic acid and methoxyethyl sulfide. The process often includes sulfonation and esterification steps to achieve the desired functional groups. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste production.

In terms of safety and handling, while 2-(2-methoxyethyl)sulfonylbenzoic acid is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation.

The future prospects for 2-(2-methoxyethyl)sulfonylbenzoic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. As new insights are gained, it is likely that this compound will continue to play a significant role in advancing various scientific fields.